![molecular formula C19H23N3O2 B3896684 N-(2,3-dimethoxybenzylidene)-4-phenyl-1-piperazinamine](/img/structure/B3896684.png)
N-(2,3-dimethoxybenzylidene)-4-phenyl-1-piperazinamine
Overview
Description
N-(2,3-dimethoxybenzylidene)-4-phenyl-1-piperazinamine, also known as Dimebon, is a small molecule drug that has been studied for its potential use in treating various diseases and disorders. Dimebon was initially developed as an antihistamine, but it has since been found to have other pharmacological effects that make it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of N-(2,3-dimethoxybenzylidene)-4-phenyl-1-piperazinamine is not fully understood, but it is thought to involve the modulation of several neurotransmitter systems, including the cholinergic, glutamatergic, and dopaminergic systems. This compound has also been shown to have antioxidant properties and to protect against mitochondrial dysfunction.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Huntington's disease. It has also been shown to have neuroprotective effects, reducing the amount of neuronal damage caused by various insults. Additionally, this compound has been found to have anti-inflammatory and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,3-dimethoxybenzylidene)-4-phenyl-1-piperazinamine in lab experiments is its ability to cross the blood-brain barrier, allowing it to act directly on the central nervous system. However, this compound has also been found to have some toxicity at high doses, and its exact mechanism of action is not fully understood, making it difficult to predict its effects in different experimental conditions.
Future Directions
There are several potential future directions for research on N-(2,3-dimethoxybenzylidene)-4-phenyl-1-piperazinamine. One area of interest is its potential use in combination with other drugs for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations. Finally, this compound may have applications in other areas of medicine beyond neurodegenerative diseases, such as cancer treatment or the treatment of other inflammatory conditions.
Scientific Research Applications
N-(2,3-dimethoxybenzylidene)-4-phenyl-1-piperazinamine has been studied for its potential use in treating Alzheimer's disease, Huntington's disease, and other neurodegenerative disorders. It has also been investigated for its anti-cancer properties and its ability to improve cognitive function.
properties
IUPAC Name |
(Z)-1-(2,3-dimethoxyphenyl)-N-(4-phenylpiperazin-1-yl)methanimine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2/c1-23-18-10-6-7-16(19(18)24-2)15-20-22-13-11-21(12-14-22)17-8-4-3-5-9-17/h3-10,15H,11-14H2,1-2H3/b20-15- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPMBYGIIPRZGRV-HKWRFOASSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C=NN2CCN(CC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1OC)/C=N\N2CCN(CC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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